Cas no 1308838-29-0 (3-Cyclohexene-1-carboxylic acid, 4-chloro-3-formyl-1-methyl-, 1,1-dimethylethyl ester)

• Product Name: 3-Cyclohexene-1-carboxylic acid, 4-chloro-3-formyl-1-methyl-, 1,1-dimethylethyl ester
• CAS No: 1308838-29-0
• MF: C₁₃H₁₉ClO₃
• MW: 258.741163492203
• CID: 2110628
• Update Time: 2023-11-19

3-Cyclohexene-1-carboxylic acid, 4-chloro-3-formyl-1-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-chloro-3-formyl-1-methylcyclohex-3-enecarboxylate
• CID 87279508
• 3-Cyclohexene-1-carboxylic acid, 4-chloro-3-formyl-1-methyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H19ClO3/c1-12(2,3)17-11(16)13(4)6-5-10(14)9(7-13)8-15/h8H,5-7H2,1-4H3
• InChI Key： AQYSIPACQACJQY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)CC(C(=O)OC(C)(C)C)(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 365
• Topological Polar Surface Area: 43.4

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 320.4±42.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinylogous halides